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Cat. No.: B147792
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Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenosafranine, a cationic dye of the phenazine class, is a versatile molecule with a rich
history of application in various scientific domains.[1] Its utility spans from biological staining in
histology and cytology to its function as a redox indicator and a photosensitizer in
photodynamic therapy.[2][3] This technical guide provides an in-depth overview of the chemical
structure, physicochemical properties, and key applications of Phenosafranine, supplemented
with detailed experimental protocols and visual diagrams to facilitate its use in research and
development.

Chemical Structure and Identification

Phenosafranine, systematically known as 3,7-diamino-5-phenylphenazin-5-ium chloride,
possesses a planar, heterocyclic aromatic structure. This configuration is central to its chemical
and photophysical properties.

Caption: Chemical structure of Phenosafranine (3,7-diamino-5-phenylphenazin-5-ium
chloride).
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 81-93-6

Molecular Formula C18H15CIN4

Molecular Weight 322.79 g/mol

IUPAC Name 3,7-diamino-5-phenylphenazin-5-ium chloride
Synonyms Safranin B Extra, C.I. 50200

SMILES Nclccc2nc3ccce(N)cc3--INVALID-LINK--c2cl.

[CH]

INChl=1S/C18H14N4.CIH/c19-12-6-8-15-17(10-
InChl 12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-
16(18)21-15;/h1-11H,(H3,19,20);1H

Physicochemical Properties

Phenosafranine presents as a dark green crystalline powder which readily dissolves in water
and ethanol to yield a vibrant red solution.[4] Its physicochemical properties are summarized in
the tables below.

Table 2: Physical Properties

Property Value

Melting Point >300 °C

Boiling Point 478.49 °C (estimate)
Appearance Dark green crystalline powder

Table 3: Solubility
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Solvent Solubility

Water Soluble

Ethanol Soluble

DMSO 125 mg/mL (387.25 mM)

Table 4: Spectral Properties

Property Value Solvent

UV-Vis Absorption Maximum

517-523 nm Water
(Amax)
Molar Extinction Coefficient (¢) 35,600 M~icm™1 Ethanol
Fluorescence Emission

585 nm Water

Maximum (Aem)

Table 5: Electrochemical Properties

Property Value Conditions

Formal Redox Potential (E°") -252 mV vs. SHE pH 7

Applications and Mechanisms of Action
Biological Staining in Histology and Cytology

Phenosafranine is extensively used as a nuclear and counterstain in various histological and
cytological preparations.[4][5]

Mechanism of Action: As a cationic dye, Phenosafranine binds to anionic components within
the cell, primarily the phosphate backbone of nucleic acids (DNA and RNA) in the nucleus,
through electrostatic interactions.[1][6] This results in a distinct red to pink staining of the nuclei.
The planar structure of Phenosafranine also allows for its intercalation between the base pairs
of DNA, further stabilizing the dye-nucleic acid complex.[1]
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Caption: Mechanism of Phenosafranine as a biological stain.

Redox Indicator

In analytical chemistry, Phenosafranine serves as a reliable redox indicator, exhibiting a
distinct color change from red in its oxidized state to colorless in its reduced form.[2][7]

Mechanism of Action: Phenosafranine undergoes a reversible two-electron, two-proton
reduction-oxidation reaction. The oxidized form possesses a conjugated system that absorbs
light in the visible spectrum, appearing red. Upon reduction, this conjugation is disrupted,
leading to a loss of color.[7]
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Caption: Redox equilibrium of Phenosafranine.

Photosensitizer in Photodynamic Therapy (PDT)

Phenosafranine has demonstrated significant potential as a photosensitizer in photodynamic
therapy (PDT), particularly in antimicrobial applications.[3][8]

Mechanism of Action: Upon absorption of light at an appropriate wavelength, Phenosafranine
transitions from its ground state to an excited singlet state. It then undergoes intersystem
crossing to a longer-lived triplet state.[3] This triplet-state Phenosafranine can then initiate two
types of photochemical reactions:

o Type | Reaction: The excited photosensitizer reacts directly with a substrate to produce
radical ions, which can then react with oxygen to produce reactive oxygen species (ROS)
such as superoxide anion and hydroxyl radicals.

e Type Il Reaction: The excited photosensitizer transfers its energy directly to molecular
oxygen (302) to generate highly reactive singlet oxygen (*02).[3]

These generated ROS are highly cytotoxic and can induce oxidative damage to various cellular
components of target cells, such as lipids, proteins, and nucleic acids, leading to cell death.[3]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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